Cas no 2411254-03-8 (2-Chloro-N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)acetamide)

• Product Name: 2-Chloro-N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)acetamide
• CAS No: 2411254-03-8
• MF: C₁₃H₁₇ClN₂O₃S
• MW: 316.803681135178
• CID: 6335940
• PubChem ID: 146102207
• Update Time: 2025-05-20

2-Chloro-N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2411254-03-8
• 2-chloro-N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide
• 2-Chloro-N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)acetamide
• EN300-26606294
• Z3629872092

• Inchi： 1S/C13H17ClN2O3S/c1-2-20(18,19)16-7-3-4-10-5-6-11(8-12(10)16)15-13(17)9-14/h5-6,8H,2-4,7,9H2,1H3,(H,15,17)
• InChI Key： RXBJRICLGJOGBU-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC2=C(C=1)N(CCC2)S(CC)(=O)=O)=O

Computed Properties

• Exact Mass: 316.0648413g/mol
• Monoisotopic Mass: 316.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-Chloro-N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)acetamide

Introduction to 2-Chloro-N-(1-Ethylsulfonyl-3,4-Dihydro-2H-Quinolin-7-Yl)Acetamide (CAS No. 2411254-03-8)

The compound 2-Chloro-N-(1-Ethylsulfonyl-3,4-Dihydro-2H-Quinolin-7-Yl)Acetamide (CAS No. 2411254-03-8) is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of acetamides, which are widely studied for their pharmacological activities. The molecule's structure is characterized by a quinoline ring system, an ethylsulfonyl group, and a chloroacetamide moiety, all of which contribute to its unique chemical properties and biological functions.

Recent advancements in medicinal chemistry have highlighted the importance of quinoline derivatives in the development of novel therapeutic agents. The quinoline ring, a heterocyclic structure consisting of a benzene ring fused with a pyridine ring, is known for its ability to interact with various biological targets, such as enzymes and receptors. In the case of CAS No. 2411254-03-8, the quinoline system is further modified by the presence of an ethylsulfonyl group at position 1 and a chloroacetamide substituent at position 7. These modifications enhance the molecule's solubility, stability, and bioavailability, making it a promising candidate for drug development.

The ethylsulfonyl group attached to the quinoline ring plays a crucial role in modulating the compound's pharmacokinetic properties. Sulfonamides are known for their ability to improve metabolic stability and reduce clearance rates, which are essential factors for achieving therapeutic efficacy in vivo. Furthermore, the chloroacetamide moiety introduces additional functionality, such as enhanced binding affinity to specific protein targets. This combination of structural features makes CAS No. 2411254-03-8 a versatile molecule with potential applications in treating various diseases, including cancer and inflammatory disorders.

Recent studies have focused on the antitumor activity of CAS No. 2411254-03-8, particularly its ability to inhibit key enzymes involved in cancer cell proliferation and survival. For instance, research has demonstrated that this compound exhibits potent inhibitory effects on histone deacetylases (HDACs), which are critical regulators of gene expression in cancer cells. By inhibiting HDACs, CAS No. 2411254-03-8 can induce apoptosis in malignant cells while sparing normal cells, thereby offering a potential avenue for targeted cancer therapy.

In addition to its antitumor properties, CAS No. 2411254